Cas no 1951440-76-8 (Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride)

• Product Name: Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride
• CAS No: 1951440-76-8
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 4630933
• Update Time: 2025-07-22

Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride
• methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1-yl)acetate;hydrochloride

• Inchi： 1S/C11H12N2O3.ClH/c1-16-11(15)7-13-9-3-2-6-12-8(9)4-5-10(13)14;/h2-3,6H,4-5,7H2,1H3;1H
• InChI Key： GKHYLHCKMWSGML-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC2C(=CC=CN=2)N1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 59.5

Additional information on Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride

Comprehensive Overview of Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride (CAS No. 1951440-76-8)

The compound Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride (CAS No. 1951440-76-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This hydrochloride salt derivative features a 1,5-naphthyridine core, a heterocyclic structure known for its versatility in drug discovery. The presence of the methyl acetate moiety enhances its solubility and reactivity, making it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its structural similarity to scaffolds found in kinase inhibitors and other therapeutic agents.

In recent years, the demand for novel heterocyclic compounds like Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride has surged, driven by advancements in targeted drug development. The 1,5-naphthyridine framework is particularly notable for its role in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. This compound’s CAS No. 1951440-76-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the hydrochloride salt form of this compound offers improved stability and handling characteristics compared to its free base counterpart. The methyl ester group provides a convenient handle for further functionalization, enabling the creation of diverse derivatives. Such flexibility is critical for structure-activity relationship (SAR) studies, a key focus area for researchers optimizing drug candidates. The compound’s molecular weight and purity are also critical parameters, often scrutinized in quality control protocols.

The application of Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride extends beyond pharmaceuticals. It is also explored in materials science, where its aromatic system contributes to the design of organic electronic materials. The compound’s CAS No. 1951440-76-8 is frequently cross-referenced in patents related to optoelectronic devices, highlighting its interdisciplinary utility. This dual applicability aligns with the broader trend of repurposing chemical entities for multiple industries.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride. These methods ensure the compound meets the stringent purity standards required for preclinical studies. Researchers often query the optimal conditions for isolating and quantifying this molecule, underscoring the need for detailed methodological guidance. The compound’s spectral data is a valuable resource for laboratories validating synthetic routes.

Environmental and safety considerations are also paramount when working with Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s hydrochloride form necessitates storage in a dry, cool environment to prevent degradation. Such precautions are consistent with best practices in chemical management, a topic of increasing interest in sustainable research.

In summary, Methyl 2-(2-oxo-3,4-dihydro-1,5-naphthyridin-1(2H)-yl)acetate hydrochloride (CAS No. 1951440-76-8) represents a promising candidate for diverse scientific applications. Its unique 1,5-naphthyridine core and functional group adaptability make it a focal point for innovation in drug discovery and materials science. As research into heterocyclic compounds intensifies, this molecule is poised to play a pivotal role in addressing unmet medical and technological challenges.